N-(2-aminoethyl)-5-chloro-1-benzothiophene-2-sulfonamide;hydrochloride

• IUPAC Name: N-(2-aminoethyl)-5-chloro-1-benzothiophene-2-sulfonamide;hydrochloride
• InChI: InChI=1S/C10H11ClN2O2S2.ClH/c11-8-1-2-9-7(5-8)6-10(16-9)17(14,15)13-4-3-12;/h1-2,5-6,13H,3-4,12H2;1H
• InChI Key: COVDMVRJXQAUBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C=C(S2)S(=O)(=O)NCCN.Cl
• Molecular Formula: C10H12Cl2N2O2S2
• Molecular Weight: 327.3 g/mol

Description

N-(2-aminoethyl)-5-chloro-1-benzothiophene-2-sulfonamide;hydrochloride is a chemical compound with significant applications in various fields, including medicinal chemistry and industrial processes. This compound is characterized by the presence of a benzothiophene ring, a sulfonamide group, and an aminoethyl side chain, which contribute to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-aminoethyl)-5-chloro-1-benzothiophene-2-sulfonamide;hydrochloride typically involves several key steps:

Formation of the Benzothiophene Core: The benzothiophene ring can be synthesized through cyclization reactions involving thiophene derivatives and appropriate electrophiles.

Chlorination: Introduction of the chlorine atom at the 5-position of the benzothiophene ring is usually achieved through electrophilic aromatic substitution using chlorinating agents such as thionyl chloride or phosphorus pentachloride.

Sulfonamide Formation: The sulfonamide group is introduced by reacting the chlorinated benzothiophene with sulfonamide precursors under suitable conditions, often involving the use of sulfonyl chlorides and amines.

Aminoethyl Substitution: The final step involves the substitution of the sulfonamide group with an aminoethyl group, typically through nucleophilic substitution reactions using ethylenediamine or similar reagents.

Industrial Production Methods

Industrial production of N-(2-aminoethyl)-5-chloro-1-benzothiophene-2-sulfonamide;hydrochloride follows similar synthetic routes but on a larger scale. Key considerations include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the aminoethyl side chain, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the sulfonamide group, potentially converting it to corresponding amines or other reduced forms.

Substitution: The chlorine atom in the benzothiophene ring can be substituted by nucleophiles, leading to a variety of substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be employed under conditions that favor nucleophilic aromatic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-(2-aminoethyl)-5-chloro-1-benzothiophene-2-sulfonic acid, while substitution reactions can produce a variety of substituted benzothiophene derivatives.

Scientific Research Applications

N-(2-aminoethyl)-5-chloro-1-benzothiophene-2-sulfonamide;hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with various biological targets.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism by which N-(2-aminoethyl)-5-chloro-1-benzothiophene-2-sulfonamide;hydrochloride exerts its effects involves interactions with specific molecular targets. The aminoethyl side chain allows for binding to enzymes or receptors, while the sulfonamide group can participate in hydrogen bonding and other interactions. These interactions can modulate the activity of biological pathways, leading to the observed effects.

Comparison with Similar Compounds

Similar Compounds

• N-(2-aminoethyl)-5-chloro-1-benzothiophene-2-sulfonamide
• N-(2-aminoethyl)-5-chloro-1-benzothiophene-2-sulfonamide;hydrobromide
• N-(2-aminoethyl)-5-chloro-1-benzothiophene-2-sulfonamide;acetate

Uniqueness

N-(2-aminoethyl)-5-chloro-1-benzothiophene-2-sulfonamide;hydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Compared to its analogs, the hydrochloride salt form may offer improved solubility and stability, making it more suitable for certain applications.